Cas no 868217-84-9 (2-{(2-chlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(2-chlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• CAS No: 868217-84-9
• MF: C₁₆H₁₄ClN₃O₄S₂
• MW: 411.883059978485
• CID: 6498328
• Update Time: 2025-06-15

2-{(2-chlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(2-chlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• 2-[(2-chlorophenyl)methylsulfanyl]-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole

• Inchi： 1S/C16H14ClN3O4S2/c17-15-4-2-1-3-12(15)11-25-16-18-9-10-19(16)26(23,24)14-7-5-13(6-8-14)20(21)22/h1-8H,9-11H2
• InChI Key： WWADAZYLNCMXCR-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2Cl)N(S(C2=CC=C([N+]([O-])=O)C=C2)(=O)=O)CCN=1

Additional information on 2-{(2-chlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole

Comprehensive Overview of 2-{(2-chlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole (CAS No. 868217-84-9)

2-{(2-chlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole (CAS No. 868217-84-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonylated imidazole derivatives, which are known for their diverse biological activities. The presence of both a chlorophenyl and a nitrobenzenesulfonyl moiety in its structure makes it a promising candidate for further exploration in drug discovery and material science.

In recent years, the demand for imidazole-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in sulfonamide derivatives like 2-{(2-chlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole due to their potential as enzyme inhibitors or antimicrobial agents. The compound's CAS No. 868217-84-9 is frequently searched in academic databases, reflecting its relevance in ongoing studies. Its molecular framework allows for modifications that could enhance its efficacy or reduce side effects, making it a hot topic in synthetic chemistry forums.

One of the most discussed aspects of this compound is its synthetic pathway. The incorporation of a methylsulfanyl group and a nitrobenzenesulfonyl group requires precise reaction conditions, which are often optimized for yield and purity. Laboratories focusing on heterocyclic chemistry frequently explore its synthesis to develop greener or more efficient methodologies. Additionally, the compound's solubility and stability under various pH conditions are critical parameters for its potential formulation in pharmaceutical products.

From an industrial perspective, 2-{(2-chlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole is also evaluated for its role in agrochemical formulations. Its structural motifs align with those found in pesticides or herbicides, prompting investigations into its environmental impact and biodegradability. Regulatory bodies emphasize the need for safer alternatives, and this compound's structure-activity relationship (SAR) is a key area of study to meet such demands.

Another trending topic is the computational modeling of this compound. With advancements in AI-driven drug design, researchers use molecular docking and QSAR (Quantitative Structure-Activity Relationship) to predict its interactions with biological targets. The nitrobenzenesulfonyl group, in particular, is analyzed for its electron-withdrawing properties, which could influence binding affinity. Such studies are often shared in open-access journals, making CAS No. 868217-84-9 a recurring keyword in digital libraries.

In conclusion, 2-{(2-chlorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole represents a compelling case of how specialty chemicals bridge the gap between academic research and industrial applications. Its multifaceted properties ensure its continued relevance in scientific discussions, particularly in the context of sustainable chemistry and targeted therapeutics. As more data becomes available, this compound is likely to remain a focal point for innovation in its field.